5-Chloro-1H-indazol-4-ol

• IUPAC Name: 5-chloro-1H-indazol-4-ol
• InChI: InChI=1S/C7H5ClN2O/c8-5-1-2-6-4(7(5)11)3-9-10-6/h1-3,11H,(H,9,10)
• InChI Key: JINUXEUHYRINQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1NN=C2)O)Cl
• Molecular Formula: C7H5ClN2O
• Molecular Weight: 168.58 g/mol

Description

5-Chloro-1H-indazol-4-ol (5-Cl-I4O) is a chemical compound that is used in various scientific research applications. It is a heterocyclic compound consisting of a benzene ring and a five-membered ring of nitrogen, oxygen and chlorine atoms. 5-Cl-I4O is a colorless solid that is soluble in organic solvents, such as ethanol and methanol. It is a useful reagent for organic synthesis, and has been used in a variety of applications in the laboratory.

Scientific Research Applications

5-Chloro-1H-indazol-4-ol is used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, particularly in the synthesis of indazole derivatives. It has also been used in the synthesis of novel heterocyclic compounds, such as 1H-indazole-3-carboxamide, which has been found to possess anti-inflammatory and analgesic properties. Furthermore, this compound has been used in the synthesis of 1H-indazole-4-carboxylic acid, which is a key intermediate in the synthesis of the anti-cancer drug 5-fluorouracil.

Mechanism of Action

The mechanism of action of 5-Chloro-1H-indazol-4-ol is not well understood. However, it is believed that its reactivity is due to the presence of the chlorine atom in the molecule, which is a strong electron-withdrawing group. This electron-withdrawing group increases the electron density of the nitrogen atom, which makes it more nucleophilic and reactive.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been found to be a potent inhibitor of the enzyme dihydrofolate reductase, which is involved in the synthesis of the essential nucleic acid thymine. In addition, it has been found to inhibit the enzyme adenosine deaminase, which is involved in the metabolism of the nucleotide adenosine.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-Chloro-1H-indazol-4-ol in laboratory experiments is its low cost and availability. It is a relatively inexpensive reagent, and is widely available from chemical suppliers. Furthermore, it is a relatively stable compound and is soluble in organic solvents, making it easy to handle and store. However, this compound is toxic and should be handled with caution.

Future Directions

Given the wide range of applications of 5-Chloro-1H-indazol-4-ol, there are many potential future directions for research. For example, further research could be conducted to better understand the biochemical and physiological effects of the compound, as well as its mechanism of action. Additionally, further research could be conducted to explore the potential of this compound as a therapeutic agent. Another potential area of research is the development of new synthetic methods for the preparation of this compound, as well as the synthesis of novel indazole derivatives using the compound.

Synthesis Methods

5-Chloro-1H-indazol-4-ol can be synthesized from 1H-indazole-4-carboxylic acid and chloroacetyl chloride. The reaction is typically carried out in the presence of a base, such as pyridine, and a catalyst, such as triethylamine. The reaction produces a chloroacetylated 1H-indazole-4-carboxylate, which is then hydrolyzed to yield this compound.